Cas no 834885-06-2 (4-(4-Fluorophenyl)thiazol-2-ol)

• Product Name: 4-(4-Fluorophenyl)thiazol-2-ol
• CAS No: 834885-06-2
• MF: C₉H₆FNOS
• MW: 195.213444232941
• CID: 1808455
• PubChem ID: 43286749
• Update Time: 2025-04-21

4-(4-Fluorophenyl)thiazol-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-3H-1,3-thiazol-2-one
• 4-(4-fluorophenyl)-2,3-dihydro-1,3-thiazol-2-one
• 4-(4-Fluorophenyl)thiazol-2-ol
• SureCN3173201
• CTK8D4207
• CTK7C0173
• 4-(4-fluoro-phenyl)-thiazol-2-ol
• AC1Q4M26
• 4-(4-FLUOROPHENYL)-2(3H)-THIAZOLONE
• 4-(4-FLUOROPHENYL)-2-HYDROXYTHIAZOLE
• CS-0252132
• AKOS009428704
• G24021
• 834885-06-2
• SCHEMBL3173201
• DTXSID40655811
• SCHEMBL16414695
• VDFFNDUNESKYCU-UHFFFAOYSA-N
• 4-(4-Fluorophenyl)-1,3-thiazol-2(3H)-one
• 4-(4-FLUOROPHENYL)-1,3-THIAZOL-2-OL
• AKOS015856461
• EN300-59080
• Z409413418
• DB-031547

• Inchi： 1S/C9H6FNOS/c10-7-3-1-6(2-4-7)8-5-13-9(12)11-8/h1-5H,(H,11,12)
• InChI Key： VDFFNDUNESKYCU-UHFFFAOYSA-N
• SMILES： S1C(NC(=C1)C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 195.01541315g/mol
• Monoisotopic Mass: 195.01541315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes